Cas no 120717-38-6 (Pyrimidine, 5-ethenyl-2-(methylthio)-)

• Product Name: Pyrimidine, 5-ethenyl-2-(methylthio)-
• CAS No: 120717-38-6
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 3684785
• PubChem ID: 14148913
• Update Time: 2025-04-22

Pyrimidine, 5-ethenyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-ethenyl-2-(methylthio)-
• 5-Ethenyl-2-(methylthio)pyrimidine
• 120717-38-6
• DTXSID801296218

• Inchi： 1S/C7H8N2S/c1-3-6-4-8-7(10-2)9-5-6/h3-5H,1H2,2H3
• InChI Key： TWGAXEUKXCXPNF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=C)C=N1

Computed Properties

• Exact Mass: 152.04081944Da
• Monoisotopic Mass: 152.04081944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.1Ų